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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aglain C is a naturally occurring compound that has garnered interest within the scientific
community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the known physical, chemical, and biological properties of Aglain
C, with a focus on its potential as a modulator of key cellular signaling pathways implicated in
cancer and inflammation. The information presented herein is intended to serve as a valuable
resource for researchers actively engaged in natural product chemistry, pharmacology, and
drug discovery.

Physicochemical Properties

Aglain C is a complex molecule with the molecular formula C36H42N208, corresponding to a
molecular weight of approximately 630.7 g/mol [1]. While comprehensive experimental data on
all its physical properties are not readily available in the public domain, a collection of its key
identifiers and computed properties are summarized in Table 1. Further experimental
determination of properties such as melting point, solubility in a range of solvents, and stability
under various conditions is crucial for its development as a therapeutic agent.
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Property Value Source
Molecular Formula C36H42N208 PubChem[1]
Molecular Weight 630.7 g/mol PubChem[1]

(2S)-N-[(29)-1-
[(1S,9S,10S,11R,12R)-1,12-
dihydroxy-3,5-dimethoxy-9-(4-

IUPAC Name methoxyphenyl)-10-phenyl-8- PubChem
oxatricyclo[7.2.1.02,7]dodeca-
2(7),3,5-triene-11-
carbonyl]pyrrolidin-2-yl]-2-

methylbutanamide

CAS Number 177468-85-8 PubChem[1]
Computed XLogP3 4.2 PubChem[1]
Computed Polar Surface Area 127 A2 PubChem[1]

Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification and characterization
of Aglain C. While a complete set of published spectra specific to Aglain C is not currently
available, the following sections outline the expected analytical techniques that would be
employed for its structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are fundamental for determining the carbon-hydrogen
framework of Aglain C. The complex structure of Aglain C would result in a highly detailed
spectrum with numerous signals requiring advanced 2D NMR techniques (e.g., COSY, HSQC,
HMBC) for complete assignment.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would provide the exact mass of Aglain C,
confirming its elemental composition. Tandem mass spectrometry (MS/MS) experiments would
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be crucial to elucidate its fragmentation pattern, offering valuable insights into its structural
components.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy

IR spectroscopy would reveal the presence of key functional groups within the Aglain C
molecule, such as hydroxyl (-OH), carbonyl (C=0), and amide (N-H) groups. UV-Vis
spectroscopy would provide information about the chromophores present in the molecule and
its electronic transitions.

Biological Activities and Mechanism of Action

Aglain C has demonstrated promising biological activities, particularly in the areas of cancer
and inflammation.

Anticancer Activity

Aglain C has been reported to exhibit cytotoxic activity against P-388 murine leukemia cells[2]
[3]. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency
of a compound's cytotoxicity.

The cytotoxic effects of many anticancer compounds are mediated through the induction of
apoptosis, or programmed cell death. It is hypothesized that Aglain C may trigger apoptosis
through either the intrinsic (mitochondrial) or extrinsic (death receptor-mediated) pathways.
Further investigation is required to elucidate the precise mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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